N-1,3-benzothiazol-2-yl-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-(5-methyl-3-nitropyrazol-1-yl)acetamide
• InChI: InChI=1S/C13H11N5O3S/c1-8-6-11(18(20)21)16-17(8)7-12(19)15-13-14-9-4-2-3-5-10(9)22-13/h2-6H,7H2,1H3,(H,14,15,19)
• InChI Key: MJTRPBCXRPWSGJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CC(=O)NC2=NC3=CC=CC=C3S2)[N+](=O)[O-]
• Molecular Formula: C13H11N5O3S
• Molecular Weight: 317.33 g/mol
• Solubility: 18.4 [ug/mL] (The mean of the results at pH 7.4)

Description

The compound “N-1,3-benzothiazol-2-yl-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide” is a complex organic molecule. It contains a benzothiazole ring, which is a heterocyclic compound (a ring structure containing atoms of at least two different elements), and a pyrazole ring, which is a class of organic compounds with a five-membered ring with two nitrogen atoms. The presence of a nitro group (-NO2) and a methyl group (-CH3) indicates that the compound might have interesting reactivity.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the benzothiazole and pyrazole rings, the introduction of the nitro and methyl groups, and the coupling of these two components to form the final compound. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, likely involves a benzothiazole ring and a pyrazole ring connected by an acetamide group. The positions of the nitro and methyl groups on the pyrazole ring could influence the compound’s properties and reactivity.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on the conditions and the reagents present. The nitro group could potentially be reduced to an amino group, and the methyl group could undergo various reactions depending on the conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure. Factors that could influence its properties include the size and shape of the molecule, the presence and position of functional groups, and the overall charge distribution within the molecule.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to speculate about its mechanism of action. If it’s intended to be a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

As with any chemical compound, handling “N-1,3-benzothiazol-2-yl-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide” would require appropriate safety precautions. The specific risks associated with this compound would depend on its physical and chemical properties, including its reactivity and potential toxicity.

Future Directions

The future research directions for this compound could be numerous, depending on its properties and potential applications. These could include further studies to fully characterize its physical and chemical properties, investigations into its reactivity and potential uses, and if applicable, preclinical and clinical trials to evaluate its potential as a drug.